Cas no 1240578-33-9 (3-(butylaminomethyl)phenol:hydrochloride)

• Product Name: 3-(butylaminomethyl)phenol:hydrochloride
• CAS No: 1240578-33-9
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD16810377
• CID: 5157862
• Update Time: 2026-03-04

3-(butylaminomethyl)phenol:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(Butylamino)methyl]phenol hydrochloride
• Cl.CCCCNCC1=CC(O)=CC=C1
• 3-(butylaminomethyl)phenol:hydrochloride

• MDL： MFCD16810377
• Inchi： 1S/C11H17NO.ClH/c1-2-3-7-12-9-10-5-4-6-11(13)8-10;/h4-6,8,12-13H,2-3,7,9H2,1H3;1H
• InChI Key： JQXGNPXDQOPFSB-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC(=C1)CNCCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 127
• Topological Polar Surface Area: 32.299

Additional information on 3-(butylaminomethyl)phenol:hydrochloride

3-(Butylaminomethyl)phenol: Hydrochloride (CAS No. 1240578-33-9): A Comprehensive Overview

3-(Butylaminomethyl)phenol: Hydrochloride (CAS No. 1240578-33-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as butylaminomethylphenol hydrochloride, is a derivative of phenol with a butylamino group attached to the benzene ring via a methyl bridge. The addition of the hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug development and chemical synthesis.

The molecular structure of 3-(butylaminomethyl)phenol: hydrochloride is characterized by its aromatic ring, which provides a stable platform for functional group modifications. The butylamino group introduces significant hydrophobicity and basicity, which can influence the compound's interactions with biological targets. These properties make it an attractive molecule for researchers exploring new therapeutic agents and chemical probes.

Recent studies have highlighted the potential of 3-(butylaminomethyl)phenol: hydrochloride in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs. The researchers found that 3-(butylaminomethyl)phenol: hydrochloride exhibited selective binding to specific GPCRs, suggesting its potential as a lead compound for developing novel treatments for neurological disorders.

In another study, published in the Bioorganic & Medicinal Chemistry Letters (2022), scientists explored the anti-inflammatory properties of 3-(butylaminomethyl)phenol: hydrochloride. The results indicated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, which could have implications for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The solubility and stability of 3-(butylaminomethyl)phenol: hydrochloride are crucial factors in its pharmaceutical applications. The hydrochloride salt form significantly improves its aqueous solubility, making it easier to formulate into various dosage forms such as tablets, capsules, and injectable solutions. This enhanced solubility also facilitates better absorption and bioavailability, which are essential for effective drug delivery.

In terms of synthesis, 3-(butylaminomethyl)phenol: hydrochloride can be prepared through several routes. One common method involves the reaction of 3-hydroxybenzaldehyde with butylamine followed by reduction to form the amino alcohol intermediate. The final step involves the formation of the hydrochloride salt by treating the amino alcohol with hydrogen chloride gas or an equivalent acid. This synthetic pathway is well-documented and can be scaled up for industrial production.

The safety profile of 3-(butylaminomethyl)phenol: hydrochloride is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 3-(butylaminomethyl)phenol: hydrochloride (CAS No. 1240578-33-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.